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Compound of Interest

Compound Name: MRS2279

Cat. No.: B15571210 Get Quote

Technical Support Center: MRS2279
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of MRS2279.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of MRS2279?

For long-term storage, solid MRS2279 should be kept in a dry, dark environment at -20°C.[1]

For short-term storage (days to weeks), 0-4°C is acceptable.[1]

Q2: What is the recommended solvent for reconstituting MRS2279?

MRS2279 is soluble in water up to 100 mM and also soluble in DMSO.[1][2] The diammonium

salt form of MRS2279 is noted to have enhanced water solubility and stability.[3][4]

Q3: How should I prepare stock solutions of MRS2279?

It is recommended to prepare stock solutions on the day of use.[2] If necessary to prepare

them in advance, they must be sealed and stored at -20°C or below, where they can be stable

for several months.[2] For aqueous solutions, warming the tube at 37°C and using an ultrasonic

bath can aid in achieving higher solubility.[2]

Q4: How stable is MRS2279 in a stock solution?
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Stock solutions stored at -20°C can be kept for several months.[2] However, for optimal

performance, it is always recommended to use freshly prepared solutions.

Q5: Can I store MRS2279 solutions at room temperature?

While the product is stable enough for a few weeks during ordinary shipping at ambient

temperatures, it is not recommended to store solutions at room temperature for extended

periods.[1] For any unused solution, it is best to store it at -20°C.

Troubleshooting Guide
Issue Possible Cause Recommendation

Difficulty dissolving the

compound

The compound may not be

fully soluble at the desired

concentration.

Warm the solution gently (e.g.,

at 37°C) and use an ultrasonic

bath to aid dissolution.[2]

Consider using the

diammonium salt form for

enhanced water solubility.[3][4]

Inconsistent experimental

results

The compound may have

degraded due to improper

storage or handling of the

solution.

Always use freshly prepared

solutions for your experiments.

If using a stored stock solution,

ensure it has been stored

properly at -20°C and minimize

freeze-thaw cycles.

Precipitation observed in the

stock solution after thawing

The compound may have

come out of solution during

freezing.

Before use, bring the stock

solution to room temperature

and vortex to ensure it is fully

dissolved. If precipitation

persists, gentle warming and

sonication may be necessary.

Data Summary
MRS2279 Storage and Solubility
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Parameter Condition Reference

Long-Term Storage (Solid) -20°C, dry and dark [1]

Short-Term Storage (Solid) 0 - 4°C (days to weeks) [1]

Stock Solution Storage -20°C for several months [2]

Shipping Condition Ambient temperature [1]

Solubility Soluble to 100 mM in water [2]

Soluble in DMSO [1]

Experimental Protocols & Visualizations
General Experimental Workflow for a Cell-Based Assay
The following diagram outlines a general workflow for utilizing MRS2279 as a P2Y1 receptor

antagonist in a typical cell-based assay, such as measuring changes in intracellular calcium or

inositol phosphate formation.
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General workflow for using MRS2279 in a cell-based assay.

P2Y1 Receptor Signaling Pathway
MRS2279 is a selective antagonist of the P2Y1 receptor. The diagram below illustrates the

canonical Gq-coupled signaling pathway activated by P2Y1 agonists like ADP, which is

inhibited by MRS2279.
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Simplified P2Y1 receptor signaling pathway inhibited by MRS2279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15571210?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/13321
https://www.biocrick.com/MRS-2279-BCC5880.html
https://www.biocrick.com/MRS-2279-BCC5880.html
https://www.medchemexpress.com/mrs2279.html
https://www.medchemexpress.com/mrs2279-diammonium.html
https://www.benchchem.com/product/b15571210#mrs2279-stability-in-solution-and-storage-conditions
https://www.benchchem.com/product/b15571210#mrs2279-stability-in-solution-and-storage-conditions
https://www.benchchem.com/product/b15571210#mrs2279-stability-in-solution-and-storage-conditions
https://www.benchchem.com/product/b15571210#mrs2279-stability-in-solution-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

